3-Ethoxy-2-naphthoic acid
Overview
Description
3-Ethoxy-2-naphthoic acid is a chemical compound with the CAS Number: 54245-36-2 . It has a molecular weight of 216.24 and its IUPAC name is 3-ethoxy-2-naphthoic acid .
Molecular Structure Analysis
The InChI code for 3-Ethoxy-2-naphthoic acid is 1S/C13H12O3/c1-2-16-12-8-10-6-4-3-5-9 (10)7-11 (12)13 (14)15/h3-8H,2H2,1H3, (H,14,15) .Physical And Chemical Properties Analysis
3-Ethoxy-2-naphthoic acid is a solid . It has a molecular formula of C13H12O3 and a molecular weight of 216.24 .Scientific Research Applications
Application 1: Extraction of Heavy Metals
- Summary of the Application : 3-Hydroxy-2-naphthoic acid is used to synthesize novel ammonium and phosphonium ionic liquids for the efficient extraction of heavy metals from aqueous solutions .
- Methods of Application : The ionic liquids are synthesized by a deprotonation-metathesis route. The extraction capabilities for the seven heavy metals Ag, Cd, Co, Cu, Mn, Ni, and Pb were studied in pure water at pH 8.0 .
- Results or Outcomes : All three ionic liquids showed extraction efficacies ≥90% for Cu and Pb after 24 hours. Leaching values were reduced down to 0.07% loss of the applied ionic liquid .
Application 2: Chemosensors for Cyanide Ions
- Summary of the Application : Novel chemosensors based on 3-hydroxy-2-naphthohydrazide and aldehyde derivatives have been synthesized for selective sensing of CN− ions .
- Methods of Application : The chemosensory potential is attributed to deprotonation of the labile Schiff base center by CN− ions that results in a color change from colorless to yellow .
- Results or Outcomes : The chemosensor IF-2 exhibited exclusive binding with CN− ions, with a binding constant value of 4.77 × 10^4 M−1 and a low detection limit (8.2 μM) .
Application 3: Synthesis of Azo Dyes
- Summary of the Application : 3-Hydroxy-2-naphthoic acid is a precursor to many anilides, such as Naphthol AS, which are reactive toward diazonium salts to give deeply colored azo compounds .
- Methods of Application : Azo coupling of 3-hydroxy-2-naphthoic acid gives many dyes .
- Results or Outcomes : This method is widely used in the dye industry to produce a variety of azo dyes .
Application 4: Synthesis of Hydroxamic Acid
- Summary of the Application : 3-Methoxy-2-naphthoic acid may be used in the synthesis of N - [ p - N,N -dimethylanilino)-3-methoxy-2-naphtho]hydroxamic acid (DAMNHA) .
- Methods of Application : The synthesis involves heating 3-methoxy-2-naphthoic acid in anhydrous ether, liquid ammonia, lithium wire and anhydrous ethanol .
- Results or Outcomes : The result is the formation of 1,2,3,4-tetrahydro-2-naphthoic acid .
Application 5: Synthesis of Azo Dyes
- Summary of the Application : 3-Hydroxy-2-naphthoic acid is a precursor to many anilides, such as Naphthol AS, which are reactive toward diazonium salts to give deeply colored azo compounds .
- Methods of Application : Azo coupling of 3-hydroxy-2-naphthoic acid gives many dyes .
- Results or Outcomes : This method is widely used in the dye industry to produce a variety of azo dyes .
Application 6: Synthesis of Hydroxamic Acid
- Summary of the Application : 3-Methoxy-2-naphthoic acid may be used in the synthesis of N - [ p - N,N -dimethylanilino)-3-methoxy-2-naphtho]hydroxamic acid (DAMNHA) .
- Methods of Application : The synthesis involves heating 3-methoxy-2-naphthoic acid in anhydrous ether, liquid ammonia, lithium wire and anhydrous ethanol .
- Results or Outcomes : The result is the formation of 1,2,3,4-tetrahydro-2-naphthoic acid .
Safety And Hazards
properties
IUPAC Name |
3-ethoxynaphthalene-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12O3/c1-2-16-12-8-10-6-4-3-5-9(10)7-11(12)13(14)15/h3-8H,2H2,1H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RZBCENNFWITWFC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=CC=CC=C2C=C1C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90429468 |
Source
|
| Record name | 3-ethoxy-2-naphthoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90429468 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethoxy-2-naphthoic acid | |
CAS RN |
54245-36-2 |
Source
|
| Record name | 3-ethoxy-2-naphthoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90429468 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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